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Compound of Interest

Compound Name: Masonin

Cat. No.: B1194899 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of the Amaryllidaceae alkaloid, Masonine. This document details its

chemical identity, and while specific biological data and experimental protocols for Masonine

are limited in publicly available literature, this guide synthesizes information on related

compounds from the same family to provide context for its potential therapeutic applications.

IUPAC Name and Synonyms
Masonine is a natural alkaloid found in plants of the Amaryllidaceae family, notably in various

species of Narcissus, including the common daffodil, Narcissus pseudonarcissus. As a member

of the homolycorine-type alkaloids, its chemical structure is characterized by a specific

tetracyclic ring system.

IUPAC Name: (2S,3S,10R)-4-methyl-11,16,18-trioxa-4-

azapentacyclo[11.7.0.0²,¹⁰.0³,⁷.0¹⁵,¹⁹]icosa-1(20),7,13,15(19)-tetraen-12-one[1]

Synonyms:

Masonine

NSC-731433[2]

Physicochemical Properties
Quantitative experimental data for the physicochemical properties of Masonine are not readily

available in the current literature. The following table summarizes the computed properties from
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publicly accessible chemical databases.

Property Value Source

Molecular Formula C₁₇H₁₇NO₄ PubChem

Molecular Weight 299.32 g/mol PubChem

XLogP3-AA 1.3 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
5 PubChem

Rotatable Bond Count 0 PubChem

Exact Mass 299.115758 g/mol PubChem

Monoisotopic Mass 299.115758 g/mol PubChem

Topological Polar Surface Area 62.8 Å² PubChem[1]

Heavy Atom Count 22 PubChem

Formal Charge 0 PubChem

Complexity 577 PubChem[1]

Biological Activities and Potential Therapeutic
Applications
Direct and extensive studies on the biological activities of Masonine are limited. However,

based on the known pharmacological properties of other Amaryllidaceae alkaloids, particularly

those of the homolycorine and lycorine series, Masonine is predicted to exhibit several key

biological effects.

Acetylcholinesterase Inhibition
Amaryllidaceae alkaloids are well-known for their acetylcholinesterase (AChE) inhibitory

activity.[3][4][5] Galanthamine, another alkaloid from this family, is an approved drug for the

treatment of Alzheimer's disease, acting through this mechanism.[4][5] Several alkaloids of the
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lycorine type have shown significant AChE inhibitory effects, with some exhibiting potency

greater than galanthamine.[3][6] While specific IC₅₀ values for Masonine are not reported, its

structural similarity to other active alkaloids suggests it may also act as an acetylcholinesterase

inhibitor.

Anticancer Activity
Numerous Amaryllidaceae alkaloids have demonstrated potent antitumor properties across

various cancer cell lines.[7][8][9][10] The mechanisms of action are often multifactorial,

including the induction of apoptosis (programmed cell death), cell cycle arrest, and inhibition of

angiogenesis.[7][11] For instance, alkaloids like haemanthamine and homolycorine are known

to induce apoptosis in cancer cells.[7] Lycorine has been shown to inhibit cell growth and

induce apoptosis in various tumor cell lines.[12] Given that Masonine is a homolycorine-type

alkaloid, it is a promising candidate for further investigation into its potential anticancer effects.

Experimental Protocols
Detailed experimental protocols specifically for the isolation, synthesis, and biological

evaluation of Masonine are not extensively documented in publicly available literature.

However, general methodologies for Amaryllidaceae alkaloids can be adapted.

Isolation of Homolycorine-Type Alkaloids from
Narcissus Species
A general procedure for the extraction and isolation of alkaloids from Narcissus bulbs is

outlined below. This process typically involves acid-base extraction followed by

chromatographic separation.

Workflow for Alkaloid Extraction and Isolation
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Caption: General workflow for the isolation of alkaloids from Narcissus bulbs.
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Protocol Details:

Extraction: Dried and powdered plant material (e.g., bulbs of Narcissus pseudonarcissus) is

macerated with an organic solvent like methanol at room temperature for several days.[13]

The solvent is refreshed periodically to ensure exhaustive extraction.

Concentration: The combined methanolic extracts are filtered and concentrated under

reduced pressure to yield a crude extract.

Acid-Base Partitioning: The crude extract is subjected to an acid-base extraction to separate

the alkaloids. The extract is dissolved in an acidic aqueous solution (e.g., 2% sulfuric acid)

and washed with an organic solvent (e.g., diethyl ether or chloroform) to remove neutral

compounds. The acidic aqueous layer is then basified (e.g., with ammonium hydroxide to pH

9-10) and the liberated alkaloids are extracted with an organic solvent (e.g., chloroform or

dichloromethane).

Chromatography: The resulting crude alkaloid mixture is separated by column

chromatography on silica gel, eluting with a gradient of solvents (e.g., chloroform-methanol

mixtures). Fractions are collected and monitored by thin-layer chromatography (TLC).

Purification: Fractions containing compounds with similar TLC profiles are combined and

further purified by preparative TLC or high-performance liquid chromatography (HPLC) to

yield the pure alkaloids, including Masonine.

Structural Elucidation
The structure of isolated alkaloids like Masonine is determined using a combination of

spectroscopic methods:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR, ¹³C-NMR, and 2D-NMR (e.g.,

COSY, HSQC, HMBC) experiments are used to elucidate the detailed chemical structure and

stereochemistry.[14]

Signaling Pathways and Mechanism of Action
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The precise molecular targets and signaling pathways modulated by Masonine have not been

elucidated. However, based on the activities of related Amaryllidaceae alkaloids, potential

mechanisms can be hypothesized.

Hypothetical Apoptosis Induction Pathway
Many Amaryllidaceae alkaloids exert their anticancer effects by inducing apoptosis. A common

mechanism involves the intrinsic or mitochondrial pathway.

Hypothesized Intrinsic Apoptosis Pathway for Masonine
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Caption: A potential mechanism of Masonine-induced apoptosis via the mitochondrial pathway.
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This proposed pathway suggests that Masonine may induce apoptosis by:

Modulating Bcl-2 Family Proteins: Upregulating pro-apoptotic proteins like Bax and/or

downregulating anti-apoptotic proteins like Bcl-2.

Mitochondrial Outer Membrane Permeabilization (MOMP): The shift in the Bax/Bcl-2 ratio

leads to the formation of pores in the mitochondrial outer membrane.

Cytochrome c Release: This permeabilization results in the release of cytochrome c from the

intermembrane space into the cytosol.

Apoptosome Formation and Caspase Activation: In the cytosol, cytochrome c binds to Apaf-

1, leading to the formation of the apoptosome and the activation of caspase-9.

Executioner Caspase Activation: Caspase-9 then activates executioner caspases, such as

caspase-3, which cleave various cellular substrates, ultimately leading to the morphological

and biochemical hallmarks of apoptosis.

Future Directions
The information available on Masonine is still limited. Future research should focus on:

Isolation and Characterization: Developing robust and scalable methods for the isolation of

Masonine from natural sources or through total synthesis to obtain sufficient quantities for

comprehensive biological evaluation.

Quantitative Biological Assays: Performing in-depth studies to determine the IC₅₀ values of

Masonine against acetylcholinesterase and a wide range of cancer cell lines.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways affected by Masonine to understand its mode of action.

In Vivo Studies: Evaluating the efficacy and safety of Masonine in animal models of relevant

diseases.

The structural features of Masonine, as a member of the homolycorine class of Amaryllidaceae

alkaloids, make it a compelling candidate for further investigation in the fields of

neurodegenerative disease and oncology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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